Ethyl 5-bromobenzo[D]isothiazole-3-carboxylate

• IUPAC Name: ethyl 5-bromo-1,2-benzothiazole-3-carboxylate
• InChI: InChI=1S/C10H8BrNO2S/c1-2-14-10(13)9-7-5-6(11)3-4-8(7)15-12-9/h3-5H,2H2,1H3
• InChI Key: SKRZNSLSIGQHEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NSC2=C1C=C(C=C2)Br
• Molecular Formula: C10H8BrNO2S
• DSSTOX Substance ID: DTXSID40723387
• Molecular Weight: 286.15 g/mol
• CAS RN: 936923-58-9

Description

Ethyl 5-bromobenzo[d]isothiazole-3-carboxylate is a compound that belongs to the class of organic compounds known as thiazoles, which are heterocyclic compounds containing a five-membered ring with one sulfur atom, one nitrogen atom, and a keto group. The presence of the bromine atom on the benzene ring indicates that this compound could be reactive and useful for further chemical transformations.

Synthesis Analysis

The synthesis of related thiazole derivatives has been reported in the literature. For instance, ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate was synthesized via the reaction of 4-methyl-(1-benzylidenehydrazinyl)-2-carbothioamide with ethyl bromopyruvate . Similarly, other thiazole derivatives have been synthesized through various reactions involving halogenated precursors and nucleophilic components, as seen in the synthesis of ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate . These methods could potentially be adapted for the synthesis of ethyl 5-bromobenzo[d]isothiazole-3-carboxylate.

Molecular Structure Analysis

The molecular structure of thiazole derivatives has been characterized using various spectroscopic techniques and theoretical calculations. For example, the molecular geometry of ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate was optimized using density functional theory (DFT) and compared with experimental data from X-ray diffraction, showing good agreement . This suggests that a similar approach could be used to analyze the molecular structure of ethyl 5-bromobenzo[d]isothiazole-3-carboxylate.

Chemical Reactions Analysis

Thiazole derivatives can undergo a variety of chemical reactions. For instance, photolysis of ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate generated a carbene that was trapped by various nucleophiles . This indicates that the thiazole ring can participate in photochemical reactions, which could be relevant for the reactivity of ethyl 5-bromobenzo[d]isothiazole-3-carboxylate under similar conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives can be deduced from their spectroscopic data and crystallographic analysis. For example, the crystal structure of a related compound, ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate, was determined by single-crystal X-ray diffraction, and its intermolecular interactions were analyzed using Hirschfeld surface analysis . These techniques could be applied to ethyl 5-bromobenzo[d]isothiazole-3-carboxylate to understand its physical properties and intermolecular interactions.

Safety and Hazards

The Material Safety Data Sheet (MSDS) for Ethyl 5-bromobenzo[D]isothiazole-3-carboxylate can be found online. It is always important to refer to the MSDS for detailed safety and handling information.